Cas no 1611-35-4 (Xylenol orange)

Xylenol orange Properties

Names and Identifiers

• xylenol orange
• o-cresolsulphonephthalein-6,6-di(methylaminodiacetic acid)
• o-Cresolsulfonphthaleindi-(methyl-iminodiacetic acid)
• Xylenol Orange disodium salt
• Xylenol Orange(3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]
• XYLENOL ORANGE, INDICATOR
• 1,2-xylene
• 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
• 3,3′-Bis[N,N-di(carboxyMethyl)aMinoMethyl]-o-cresolsulfonphthalein
• 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonphthalein Disodium Salt
• IND
• o-Cresolsulfonphth-alein-3,3′-bisMethyliMinodiac
• Cresol Red DA
• NSC 324982
• m-Cresolphthalexon S
• o-Cresolphthalexon S
• S2VDY878QD
• NSC324982
• Glycine, N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-
• 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methyl-phenyl]-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-2-hydroxy-3-methyl-phenyl]methyl-(carboxymethyl)amino]acetic acid
• cresol phthalexon s
• Glycine, N,N'-((1,1-dioxido-3H-2,1-benz
• 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
• 2,2',2'',2'''-((((1,1-Dioxido-3H-benzo[c][1,2]oxathiole-3,3-diyl)bis(6-hydroxy-5-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetic acid
• 3,3-Bis[n,N-bis(carboxymethyl)aminomethyl]-O-cresolsulfonphthalein
• CS-0169096
• D88656
• SCHEMBL41934
• MFCD00014580
• Glycine,N'-[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-, S,S-dioxide
• ORZHVTYKPFFVMG-UHFFFAOYSA-N
• {[5-(3-{3-[(Bis-carboxymethyl-amino)-methyl]-4-hydroxy-5-methyl-phenyl}-1,1-dioxo-1,3-dihydro-1.lambda.6-benzo[c][1,2]oxathiol-3-yl)-2-hydroxy-3-methyl-benzyl]-carboxymethyl-amino}-acetic acid
• FT-0633703
• 3,3'-Bis(N,N-di-(carboxymethyl)aminomethyl)cresolsulfonephthalein
• EINECS 216-553-8
• NS00025256
• 2,2',2'',2'''-((((1,1-Dioxido-3H-benzo[c][1,2]oxathiole-3,3-diyl)bis(6-hydroxy-5-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraaceticacid
• 1611-35-4
• Q286281
• PHENOLSULFONEPHTHALEIN, 3',3''-BIS((BIS(CARBOXYMETHYL)AMINO)METHYL)-5',5''-DIMETHYL-
• 2-[[5-[3-[3-[[bis(2-hydroxy-2-oxoethyl)amino]methyl]-5-methyl-4-oxidanyl-phenyl]-1,1-bis(oxidanylidene)-2,1$l^{6}-benzoxathiol-3-yl]-3-methyl-2-oxidanyl-phenyl]methyl-(2-hydroxy-2-oxoethyl)amino]ethanoic acid
• Xylenol Orange Sodium Salt (Technical Grade)
• AKOS030228392
• Glycine,N'-[[hydroxy(2-sulfophenyl)methylene]bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-, .gamma.-sultone
• 3,N-di-(carboxymethyl)aminomethyl]cresolsulfonephthalein
• Glycine,N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-
• Glycine, N,N'-(3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, S,S-dioxide
• DTXSID1061819
• Glycine, N,N'-((1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxymethyl)-
• N,N'-(3H-2,1-Benzoxathiol-3-ylidenebis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxy methyl)glycine) S,S-dioxide
• ACETIC ACID, ((.ALPHA.-HYDROXY-O-SULFOBENZYLIDENE)BIS((6-HYDROXY-5-METHYL-M-PHENYLENE)METHYLENENITRILO))TETRA-, .GAMMA.-SULTONE
• XYLENOL ORANGE [MI]
• A810230
• Acetic acid,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-methyl-m-phenylene)methylenenitrilo]]tetra-, S,S-dioxide
• UNII-S2VDY878QD
• Acetic acid, (3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-5-methyl-m-phenylene)methylenenitrilo))tetra-, S,S-dioxide
• NSC-324982
• 2-[[5-[3-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
• Xylenol orange
• Xylenol orange, indicator
• DTXCID8035186
• 3,3'Bis(N,Ndi(carboxymethyl)aminomethyl)cresolsulfonephthalein
• Acetic acid, (3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-5-methyl-m-phenylene)methylenenitrilo))tetra-, S,S-dioxide (8CI)
• mCresolphthalexon S
• oCresolphthalexon S
• Glycine, N,N'((1,1dioxido3H2,1benzoxathiol3ylidene)bis((6hydroxy5methyl3,1phenylene)methylene))bis(N(carboxymethyl)
• Acetic acid, (3H2,1benzoxathiol3ylidenebis((6hydroxy5methylmphenylene)methylenenitrilo))tetra, S,Sdioxide
• ACETIC ACID, ((ALPHA-HYDROXY-O-SULFOBENZYLIDENE)BIS((6-HYDROXY-5-METHYL-M-PHENYLENE)METHYLENENITRILO))TETRA-, GAMMA-SULTONE
• N,N'(3H2,1Benzoxathiol3ylidenebis((6hydroxy5methyl3,1phenylene)methylene))bis(N(carboxy methyl)glycine) S,Sdioxide
• +Expand

• MDL： MFCD11975231
• InChIKey： ORZHVTYKPFFVMG-UHFFFAOYSA-N
• Inchi： 1S/C31H32N2O13S/c1-17-7-21(9-19(29(17)42)11-32(13-25(34)35)14-26(36)37)31(23-5-3-4-6-24(23)47(44,45)46-31)22-8-18(2)30(43)20(10-22)12-33(15-27(38)39)16-28(40)41/h3-10,42-43H,11-16H2,1-2H3,(H,34,35)(H,36,37)(H,38,39)(H,40,41)
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C(C([H])([H])[H])C(=C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])C=2[H])O[H])(C2C([H])=C(C([H])([H])[H])C(=C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])C=2[H])O[H])O1)(=O)=O

Computed Properties

• Exact Mass: 672.16300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 14
• Monoisotopic Mass: 672.16251
• Heavy Atom Count: 47
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 248

Experimental Properties

• LogP: 2.74860
• PSA: 247.89000
• Refractive Index: 1.674
• Boiling Point: 895.1±65.0 °C at 760 mmHg
• Melting Point: 72-76 °C(lit.)
• Flash Point: 495.1±34.3 °C
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• Color/Form: Reddish brown powder.
• Solubility: Soluble in water, insoluble in anhydrous alcohol.
• Sensitiveness: Easily absorb moisture
• pka: 2.6, 6.4, 6.5, 10.5, 12.3(at 25℃)
• λmax: 580nm
• PH: Yellow (6.4) to orange-red (10.4)
• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),

Xylenol orange Security Information

• WGK Germany：3
• Safety Instruction： 26-39
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Argon filled storage
• Risk Phrases： 22-41-43
• Signal Word：warning

Xylenol orange Customs Data

• HS CODE：29349990

Related Categories

• Solvents and Organic Chemicals Organic Solvents